Cas no 1859910-68-1 (3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-)

• Product Name: 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-
• CAS No: 1859910-68-1
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5276518
• Update Time: 2025-10-31

3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-

• Inchi： 1S/C9H20N2O2S/c1-4-5-14(12,13)11-6-8(10)9(2,3)7-11/h8H,4-7,10H2,1-3H3
• InChI Key： CXUQBKROHAWUSA-UHFFFAOYSA-N
• SMILES： N1(S(CCC)(=O)=O)CC(C)(C)C(N)C1

Additional information on 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-

3-Pyrrolidinamine, 4,4-Dimethyl-1-(Propylsulfonyl)- (CAS No. 1859910-68-1): An Overview of Its Structure, Properties, and Applications

3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- (CAS No. 1859910-68-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis: The molecular formula of 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- is C₁₀H₂₂N₂O₂S. The core structure consists of a pyrrolidine ring with a propylsulfonyl group attached to the nitrogen atom at the 1-position and two methyl groups at the 4-position. This specific arrangement imparts unique chemical properties to the molecule, making it an interesting candidate for various applications.

The synthesis of 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- typically involves multi-step reactions. One common approach is to start with a pyrrolidine derivative and introduce the propylsulfonyl group through sulfonation reactions. The subsequent functionalization steps involve the addition of methyl groups to achieve the desired structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical development.

Physical Properties: 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 230.36 g/mol and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Biological Activity and Potential Applications: Recent studies have explored the biological activity of 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-. One notable area of interest is its potential as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels in cell membranes, potentially influencing cellular signaling pathways. This property makes it a promising candidate for the development of new therapeutic agents targeting neurological disorders.

In addition to its ion channel modulation properties, 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Safety: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)-. Early-phase clinical trials are currently underway to assess its pharmacokinetics and pharmacodynamics in human subjects. Preliminary data indicate that the compound is well-tolerated at low doses but further studies are needed to determine optimal dosing regimens and long-term safety profiles.

FUTURE DIRECTIONS: The future of 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- in medicinal chemistry looks promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, 3-Pyrrolidinamine, 4,4-dimethyl-1-(propylsulfonyl)- (CAS No. 1859910-68-1) is a versatile compound with potential applications in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.